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Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

Chemical Identification Data

For quick reference, here are the fundamental identification data for 6-Methyl-1-heptanol, compiled from
the NIST Chemistry WebBook [1] [2].

Property Value

CAS Registry Number 1653-40-3 [1] [2]

Molecular Formula CsH1s0 [1] [2]

Molecular Weight 130.2279 g/mol [1] [2]

IUPAC Name 1-Heptanol, 6-methyl- [1] [2]

Other Names 6-Methylheptanol, 6-Methyl-1-heptanol [1] [2]
Standard InChiKey BWDBEAQIHAEVLV-UHFFFAOYSA-N [1] [2]

Applications and Advanced Analysis Techniques
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While direct comparison data is unavailable, the search results highlight the compound's relevance and

advanced methodological approaches.

¢ Industrial Use: 6-Methyl-1-heptanol is a branched-chain fatty alcohol used in the fragrance and
flavor industries as an intermediate for imparting fresh, floral, and fruity notes. It is also used to
produce specialty esters for solvents, surfactants, and plasticizers [3].

¢ Advanced Techniques in Mass Spectrometry: Modern analysis often employs sophisticated data
processing techniques. Principal Component Analysis (PCA) is used for data reduction to identify
underlying patterns, and Partial Least Squares-Discriminant Analysis (PLS-DA) is a supervised
method for classifying samples based on their mass spectrometry profiles [4]. These are crucial for
interpreting complex data from real-world samples like food or biological matrices [4] [5].

Experimental Protocols for Volatile Compound Analysis

The following workflow and table detail a robust methodology for analyzing volatile organic compounds
(VOCs) like 6-Methyl-1-heptanol from complex solid samples, such as food, using methods cited in recent

research [5].
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e Sample Preparation: The sample (e.g., 5 g of chicken meat) is weighed, homogenized, and placed
in a headspace vial. An internal standard (e.g., 2-octanol) is added for quantification [5].

e Headspace Solid-Phase Microextraction (HS-SPME): This technique extracts volatile compounds
from the sample's headspace. Key parameters include [5]:

Fiber Type: 3-phase DVB/CAR/PDMS (50/30 pm).

Incubation: 80°C for 20 minutes.

Extraction: 85°C for 30 minutes.

Desorption: In the GC inlet at 250°C for 5 minutes.

e GC-MS Analysis: The separated compounds are identified and quantified by the mass spectrometer

[5].

[e]

o

(e]

[¢]

Parameter Setting

GC Column HP-5 MS (e.g., 19091S-433UlI)
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Parameter Setting
Carrier Gas Helium (He)
Flow Rate 1.6 mL/min

Oven Program 40°C (3 min) —» 70°C @ 3°C/min - 180°C @ 5°C/min - 230°C @ 10°C/min (hold

5 min)
MS lonization Electron lonization (El) at 70 eV
lon Source 230°C
Temp.
Mass Scan m/z 30-550
Range

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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